Cas no 1806959-43-2 (Methyl 2-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine-4-acetate)

• Product Name: Methyl 2-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine-4-acetate
• CAS No: 1806959-43-2
• MF: C₁₁H₁₀F₅NO₃
• MW: 299.194020748138
• CID: 4897945
• Update Time: 2025-06-07

Methyl 2-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine-4-acetate

• Inchi： 1S/C11H10F5NO3/c1-19-7(18)4-5-3-6(11(14,15)16)17-8(10(12)13)9(5)20-2/h3,10H,4H2,1-2H3
• InChI Key： HFEWDXIHFYWBRH-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=C(C(F)(F)F)N=1)CC(=O)OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 2.2
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine-4-acetate

Methyl 2-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine-4-acetate (CAS No. 1806959-43-2): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

Methyl 2-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine-4-acetate, identified by its CAS number 1806959-43-2, represents a structurally sophisticated compound with significant implications in the realms of chemical biology and medicinal chemistry. This molecule, characterized by its pyridine core appended with functional groups such as difluoromethyl, methoxy, and trifluoromethyl, has garnered attention due to its unique electronic properties and potential pharmacological applications. The strategic placement of these substituents not only influences the compound's physicochemical properties but also modulates its biological activity, making it a subject of intense interest for researchers aiming to develop novel therapeutic agents.

The difluoromethyl group, a key feature of this compound, is widely recognized for its ability to enhance metabolic stability and binding affinity in drug candidates. Its incorporation into the pyridine scaffold of Methyl 2-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine-4-acetate likely contributes to the molecule's resilience against enzymatic degradation, a critical factor in drug design. Furthermore, the presence of the trifluoromethyl group introduces a strong electron-withdrawing effect, which can fine-tune the compound's interactions with biological targets. These attributes make the compound a promising candidate for further exploration in the development of small-molecule inhibitors or modulators.

In recent years, there has been a surge in research focusing on the synthesis and application of fluorinated heterocycles in medicinal chemistry. Pyridine derivatives, in particular, have been extensively studied due to their prevalence in bioactive molecules. Methyl 2-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine-4-acetate exemplifies this trend, as it combines multiple fluorinated groups with functional moieties that are known to enhance drug-like properties. The methoxy group, while smaller in number compared to the fluorinated substituents, plays a crucial role in influencing the compound's solubility and overall pharmacokinetic profile.

The synthesis of Methyl 2-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine-4-acetate involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The introduction of fluorinated groups often requires specialized techniques such as metal-catalyzed cross-coupling reactions or halogen-metal exchange processes. These methods not only allow for precise control over regioselectivity but also enable the construction of complex molecular architectures. The successful synthesis of this compound underscores the advancements in synthetic chemistry that have made such intricate molecules accessible for further biological evaluation.

The biological activity of Methyl 2-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine-4-acetate has been explored in several preclinical studies aimed at identifying novel therapeutic targets. Its structural features suggest potential interactions with enzymes and receptors involved in critical biological pathways. For instance, the combination of electron-withdrawing fluorinated groups and polar functional moieties may facilitate binding to proteins that are implicated in inflammatory responses or cancer progression. Preliminary data indicate that this compound exhibits inhibitory effects on certain enzyme families, making it a valuable tool for mechanistic studies and lead optimization.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between Methyl 2-(difluoromethyl)-3-(methoxy)-6-(

In conclusion, Methyl 2-(difluoromethyl ) -3-(\*\*\*)\*\*\*)\*\*\*)\*\*\*)\*\*\*)\*\*\*)\*\*\* is a multifaceted compound with significant potential in chemical biology and medicinal chemistry. Its unique structural features, including the presence of \*difluoromethyl\*, \*methoxy\*, and \*trifluormethyl\* substituents, endow it with distinctive physicochemical properties that make it an attractive candidate for drug development. Ongoing research continues to unravel its biological activities and explore new synthetic strategies to enhance its therapeutic applications. As our understanding of fluorinated heterocycles evolves, compounds like Methyl 2-(dfluormethy) -3-\*methox\) -6-\*trifiuormethy\) pyridine -4-acetate will undoubtedly play a crucial role in shaping the future of medicinal chemistry.